Cas no 79144-82-4 (2-Bromo-N-(2-fluorophenyl)propanamide)

• Product Name: 2-Bromo-N-(2-fluorophenyl)propanamide
• CAS No: 79144-82-4
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5057148
• Update Time: 2025-05-27

2-Bromo-N-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-fluorophenyl)propanamide
• N-(2-Fluorophenyl)-2-bromopropanamide
• SBB100079
• n1-(2-fluorophenyl)-2-bromopropanamide
• 2-Bromo-N-(2-fluorophenyl)propanamide

• Inchi： 1S/C9H9BrFNO/c1-6(10)9(13)12-8-5-3-2-4-7(8)11/h2-6H,1H3,(H,12,13)
• InChI Key： HZFXBIFZXDJEIC-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 340.4±27.0 °C at 760 mmHg
• Flash Point: 159.7±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Bromo-N-(2-fluorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-(2-fluorophenyl)propanamide

Research Briefing on 2-Bromo-N-(2-fluorophenyl)propanamide (CAS: 79144-82-4) in Chemical Biology and Pharmaceutical Applications

2-Bromo-N-(2-fluorophenyl)propanamide (CAS: 79144-82-4) is a brominated amide derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its unique structural features, including a bromine atom and a fluorophenyl group, has been explored for its reactivity and biological activity in various contexts. Recent studies have focused on its applications in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Bromo-N-(2-fluorophenyl)propanamide as a key intermediate in the synthesis of selective kinase inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable building block for the introduction of diverse functional groups. The resulting inhibitors demonstrated promising activity against specific cancer-related kinases, with improved selectivity profiles compared to existing therapeutics. This research underscores the potential of 79144-82-4 in the design of next-generation targeted therapies.

Another significant application of 2-Bromo-N-(2-fluorophenyl)propanamide was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of novel antimicrobial agents. The study demonstrated that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the bromine atom was found to enhance the compounds' ability to interact with bacterial enzymes, leading to improved efficacy. These findings suggest that 79144-82-4 could play a critical role in addressing the growing challenge of antibiotic resistance.

Beyond its applications in drug discovery, 2-Bromo-N-(2-fluorophenyl)propanamide has also been investigated for its potential in chemical biology tools. A recent Nature Chemical Biology publication (2023) described its use in the development of activity-based probes for studying enzyme function. The compound's reactive bromine moiety allowed for efficient labeling of target enzymes, enabling researchers to gain insights into their mechanisms and interactions. This approach has opened new avenues for understanding disease pathways and identifying novel therapeutic targets.

The safety and pharmacological properties of 2-Bromo-N-(2-fluorophenyl)propanamide have also been the subject of recent investigations. A 2024 Toxicology Reports study provided comprehensive data on the compound's pharmacokinetics and toxicity profile, establishing important guidelines for its use in pharmaceutical applications. The research indicated that while the compound shows promising biological activity, careful consideration of dosage and formulation is required to optimize its therapeutic index. These findings are crucial for the continued development of drugs incorporating this chemical scaffold.

Looking forward, the versatility of 79144-82-4 suggests numerous opportunities for further research. Current investigations are exploring its potential in the development of covalent inhibitors, where its reactive bromine group could form stable bonds with target proteins. Additionally, researchers are examining its use in PROTAC (Proteolysis Targeting Chimera) technology, where it could serve as a linker between target proteins and E3 ubiquitin ligases. These emerging applications highlight the compound's ongoing relevance in cutting-edge pharmaceutical research.

In conclusion, 2-Bromo-N-(2-fluorophenyl)propanamide (CAS: 79144-82-4) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Recent studies have demonstrated its utility as a synthetic intermediate, its potential in developing novel therapeutics, and its role in advanced research tools. As investigations continue, this compound is likely to contribute significantly to the development of innovative treatments for various diseases, particularly in oncology and infectious diseases. The growing body of research surrounding 79144-82-4 underscores its importance in contemporary pharmaceutical science and suggests exciting possibilities for future applications.